4-Methoxyphenyl phenyl(2,4,6-trimethylbenzoyl)phosphinate

• CAS RN: 158011-97-3
• Molecular Formula: C23H23O4P
• Molecular Weight: 394.4 g/mol
• IUPAC Name: [(4-methoxyphenoxy)-phenylphosphoryl]-(2,4,6-trimethylphenyl)methanone
• InChI: InChI=1S/C23H23O4P/c1-16-14-17(2)22(18(3)15-16)23(24)28(25,21-8-6-5-7-9-21)27-20-12-10-19(26-4)11-13-20/h5-15H,1-4H3
• InChI Key: HOFYLHHAJYYNMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)P(=O)(C2=CC=CC=C2)OC3=CC=C(C=C3)OC)C

Description

4-Methoxyphenyl phenyl(2,4,6-trimethylbenzoyl)phosphinate is a useful research compound. Its molecular formula is C23H23O4P and its molecular weight is 394.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

59.5 g (0.326 mol) of 2,4,6-trimethylbenzoyl chloride and 0.75 g of triethylamine were heated to 115° C. and 45 g (0.163 mol) of monoethyl mono-4-methoxyphenyl phenylphosphonite were added dropwise in one hour under a nitrogen atmosphere and with vigorous stirring. Ethyl chloride was given off as a gas and was condensed in a downstream cold trap. The mixture was then further stirred at 110° to 115° C. for 90 minutes. In total, at the end of the reaction, 9 g (88% of theory) of ethyl chloride were situated in the cold trap. The excess 2,4,6-trimethylbenzoyl chloride was then distilled off at 1 mbar and the residue was distilled with the aid of a thin-film evaporator (bath temperature: 260° C.; 0.4 mbar). 40 g were obtained. The yield was 65% of theory.